N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide

• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol
• IUPAC Name: N-tert-butyl-4-[(3-chlorophenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C18H20ClN3O2/c1-18(2,3)22-16(23)12-7-9-14(10-8-12)20-17(24)21-15-6-4-5-13(19)11-15/h4-11H,1-3H3,(H,22,23)(H2,20,21,24)
• InChI Key: BFAIRRDFLNUVKU-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl

Description

N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide, commonly known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel expressed in sensory neurons and involved in pain perception.

Scientific Research Applications

BCTC has been extensively studied for its potential therapeutic applications in pain management. As a N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide antagonist, BCTC can block the activation of N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels, which are involved in the transmission of pain signals. BCTC has been shown to reduce pain in animal models of inflammatory and neuropathic pain. Moreover, BCTC has been investigated for its potential use in cancer therapy, as N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels are expressed in several types of cancer cells and their inhibition can induce cancer cell death.

Mechanism of Action

BCTC acts as a competitive antagonist of N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels, binding to the channel pore and preventing the influx of calcium ions. N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels are activated by various stimuli, including heat, capsaicin, and acid, and their activation leads to the depolarization of sensory neurons and the transmission of pain signals. By blocking N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels, BCTC can reduce the influx of calcium ions and inhibit the depolarization of sensory neurons, leading to a reduction in pain perception.
Biochemical and Physiological Effects:
BCTC has been shown to have potent and selective antagonistic effects on N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels, with an IC50 value of 5.9 nM. BCTC has also been shown to have a long duration of action, with a half-life of 3-4 hours in rat plasma. Moreover, BCTC has been shown to be well-tolerated in animal models, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

BCTC is a useful tool for studying the role of N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels in pain perception and other physiological processes. BCTC has high potency and selectivity for N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels, making it a reliable antagonist for in vitro and in vivo experiments. However, BCTC has some limitations, including its low solubility in water and its potential off-target effects on other ion channels.

Future Directions

There are several future directions for research related to BCTC. One area of interest is the development of BCTC analogs with improved potency and selectivity for N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels. Another area of interest is the investigation of BCTC's potential use in cancer therapy, as N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels are expressed in several types of cancer cells. Moreover, the role of N-tert-butyl-4-{[(3-chlorophenyl)carbamoyl]amino}benzamide channels in other physiological processes, such as inflammation and thermoregulation, warrants further investigation. Overall, BCTC is a promising compound with significant potential for therapeutic applications and scientific research.

Synthesis Methods

The synthesis of BCTC involves the reaction of 4-aminobenzamide with tert-butyl chloroformate and 3-chlorophenyl isocyanate in the presence of a base. The product is then purified by column chromatography to obtain pure BCTC. The synthesis of BCTC has been reported in several scientific publications, and the method has been optimized for high yield and purity.